Cas no 67929-87-7 (1H-Indole-2-carboxylic acid, 5-methoxy-1-methyl-, methyl ester)
67929-87-7 structure
Product Name:1H-Indole-2-carboxylic acid, 5-methoxy-1-methyl-, methyl ester
CAS No:67929-87-7
MF:C12H13NO3
MW:219.236523389816
CID:1723248
PubChem ID:4777906
Update Time:2025-04-21
1H-Indole-2-carboxylic acid, 5-methoxy-1-methyl-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indole-2-carboxylic acid, 5-methoxy-1-methyl-, methyl ester
- methyl 5-methoxy-1-methylindole-2-carboxylate
- 67929-87-7
- AKOS004119778
- HMS3338J03
- CHEMBL1552533
- SMR001295237
- DTXSID20406469
- ATBRZWKEUADOQF-UHFFFAOYSA-N
- SCHEMBL5426590
- HMS2210O07
- 5-Methoxy-1-methylindole-2-carboxylic acid methyl ester
- Methyl 5-methoxy-1-methyl-1H-indolecarboxylate
- MLS002206421
-
- Inchi: 1S/C12H13NO3/c1-13-10-5-4-9(15-2)6-8(10)7-11(13)12(14)16-3/h4-7H,1-3H3
- InChI Key: ATBRZWKEUADOQF-UHFFFAOYSA-N
- SMILES: O(C)C1C=CC2=C(C=1)C=C(C(=O)OC)N2C
Computed Properties
- Exact Mass: 219.08959
- Monoisotopic Mass: 219.08954328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 269
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 40.5Ų
Experimental Properties
- PSA: 40.46
1H-Indole-2-carboxylic acid, 5-methoxy-1-methyl-, methyl ester Related Literature
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Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
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2. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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